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Compound of Interest

Compound Name: Podocarpane-14,15-diol

Cat. No.: B15162082 Get Quote

Despite a comprehensive search of scientific literature, no published research specifically

detailing the synthesis or biological activity of a compound named "Podocarpane-14,15-diol"
could be located. This prevents the creation of a direct comparative guide on the reproducibility

of its research as no foundational studies are publicly available under this name.

For researchers, scientists, and drug development professionals interested in the podocarpane

class of diterpenoids, this finding suggests that "Podocarpane-14,15-diol" may be a novel

compound that has not yet been described in the peer-reviewed literature, a compound known

by a different name, or a theoretical structure.

The search for reproducible research requires foundational studies that outline synthetic

protocols and biological assays. Without these primary sources, a comparative analysis of

experimental data and methodologies is not possible.

While information on the specific target molecule is unavailable, the broader class of

podocarpane derivatives has been the subject of various scientific investigations. These

studies often focus on the synthesis of derivatives from readily available natural products like

podocarpic acid and the evaluation of their biological activities, including antiproliferative and

antimicrobial properties.[1][2][3][4][5][6][7][8]

Researchers interested in this area may find value in exploring the synthesis and bioactivity of

related, well-documented podocarpane diols or other derivatives. Investigations into

compounds such as 12,19-dihydroxy-13-acetyl-8,11,13-podocarpatriene have described
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detailed synthetic pathways and antiproliferative effects against various cancer cell lines.[1][2]

[3]

For scientists embarking on research in this area, the following general workflow for assessing

the reproducibility of published findings on a given compound can be considered:

Reproducibility Assessment Workflow

Identify Foundational Research

Extract Synthetic Protocols & Bioassay Methods

Search for Independent Replication Studies

Compare Quantitative Data (e.g., Yields, IC50)

Analyze Methodological Variations

Synthesize Findings in a Comparative Guide

Click to download full resolution via product page

Caption: A generalized workflow for assessing the reproducibility of published chemical and

biological research.
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Given the absence of literature on "Podocarpane-14,15-diol," it is recommended that

researchers verify the name and structure of the compound of interest. If the compound is

indeed novel, future research would need to establish its synthesis and biological profile, which

could then form the basis for subsequent reproducibility studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b15162082?utm_src=pdf-body
https://www.benchchem.com/product/b15162082?utm_src=pdf-custom-synthesis
https://africaresearchconnects.com/fr/papier/78510478bc82ee15610f2ea96e4369431aa8dfea1f03b02a0be94af4244b3263/
https://www.researchgate.net/publication/327710827_Synthesis_and_antiproliferative_activity_of_podocarpane_and_totarane_derivatives
https://pubmed.ncbi.nlm.nih.gov/30248657/
https://pubmed.ncbi.nlm.nih.gov/30248657/
https://www.researchgate.net/publication/358913259_Antimicrobial_Diterpenes_Recent_Development_From_Natural_Sources
https://www.researchgate.net/publication/396467177_Richernoids_A-D_20-nor-ent-podocarpane_diterpenoids_with_antibacterial_activity_from_Richeriella_gracilis
https://pmc.ncbi.nlm.nih.gov/articles/PMC8918777/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8918777/
https://www.semanticscholar.org/paper/Antimicrobial-abietane-type-diterpenoids-from-Cui-Li/f28ccf0a7957c403c48f3db73984299dfd5519a7
https://www.semanticscholar.org/paper/Antimicrobial-abietane-type-diterpenoids-from-Cui-Li/f28ccf0a7957c403c48f3db73984299dfd5519a7
https://www.frontiersin.org/journals/microbiology/articles/10.3389/fmicb.2022.945023/full
https://www.frontiersin.org/journals/microbiology/articles/10.3389/fmicb.2022.945023/full
https://www.benchchem.com/product/b15162082#reproducibility-of-published-research-on-podocarpane-14-15-diol
https://www.benchchem.com/product/b15162082#reproducibility-of-published-research-on-podocarpane-14-15-diol
https://www.benchchem.com/product/b15162082#reproducibility-of-published-research-on-podocarpane-14-15-diol
https://www.benchchem.com/product/b15162082#reproducibility-of-published-research-on-podocarpane-14-15-diol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15162082?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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